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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive comparison of the structural and

physicochemical properties of clupanodonic acid and osbond acid. Both are isomers of

docosapentaenoic acid (DPA), playing distinct roles in biological systems based on their

structural differences. This document summarizes key quantitative data, details relevant

experimental protocols for their analysis, and visualizes their metabolic pathways.

Core Structural Differences and Nomenclature
Clupanodonic acid and osbond acid are both polyunsaturated fatty acids (PUFAs) with a 22-

carbon backbone and five double bonds. Their distinct biological functions arise from their

classification as omega-3 and omega-6 fatty acids, respectively, which is determined by the

position of the first double bond from the methyl (omega) end of the molecule.[1][2] They are

considered regioisomers because they share the same molecular formula but differ in the

location of their double bonds.[1][2]

Clupanodonic Acid: An omega-3 fatty acid, systematically named all-cis-7,10,13,16,19-

docosapentaenoic acid (22:5n-3). The double bond closest to the omega end is at the third

carbon.[3]
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Osbond Acid: An omega-6 fatty acid, systematically named all-cis-4,7,10,13,16-

docosapentaenoic acid (22:5n-6). The double bond closest to the omega end is at the sixth

carbon.

Mammalian cells cannot interconvert between omega-3 and omega-6 fatty acids, making

dietary intake of both essential for maintaining normal health.

Comparative Physicochemical Data
The following table summarizes the key quantitative data for clupanodonic acid and osbond

acid.

Property Clupanodonic Acid Osbond Acid

Systematic Name
(7Z,10Z,13Z,16Z,19Z)-docosa-

7,10,13,16,19-pentaenoic acid

(4Z,7Z,10Z,13Z,16Z)-docosa-

4,7,10,13,16-pentaenoic acid

Common Name Clupanodonic acid, DPA (n-3) Osbond acid, DPA (n-6)

Molecular Formula C₂₂H₃₄O₂ C₂₂H₃₄O₂

Molecular Weight 330.50 g/mol 330.50 g/mol

Exact Mass 330.25588 g/mol 330.25588 g/mol

Melting Point -78 °C Solid at room temperature

Boiling Point 207-212 °C at 2 mmHg Not available

Density 0.9356 g/cm³ at 20 °C Not available

Physical State
Clear liquid at room

temperature
Solid

Solubility Soluble in organic solvents.
Readily dissolves in water and

other polar solvents.

Omega Fatty Acid Class Omega-3 Omega-6

Metabolic Pathways
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The biosynthesis of clupanodonic acid and osbond acid follows distinct pathways within the

broader metabolism of polyunsaturated fatty acids.

Biosynthesis of Clupanodonic Acid (n-3 Pathway)
Clupanodonic acid is a key intermediate in the conversion of eicosapentaenoic acid (EPA) to

docosahexaenoic acid (DHA). The process involves an elongation step followed by

desaturation.

Eicosapentaenoic Acid (EPA)
(20:5n-3)

Clupanodonic Acid
(22:5n-3)

 Elongase Docosahexaenoic Acid (DHA)
(22:6n-3)

 Δ4-Desaturase

Arachidonic Acid (AA)
(20:4n-6)

Adrenic Acid
(22:4n-6)

 Elongase Osbond Acid
(22:5n-6)

 Δ4-Desaturase
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Sample Preparation

Instrumental Analysis

Data Processing

Biological Sample

Lipid Extraction
(e.g., Folch method)

Saponification &
Derivatization to FAMEs

Gas Chromatography
(Separation of FAMEs)

Mass Spectrometry
(Detection & Identification)

Quantification
(using internal standard)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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